3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole

• IUPAC Name: 5-methyl-3-[1-(4-propan-2-ylphenyl)sulfonylpyrrolidin-2-yl]-1,2-oxazole
• InChI: InChI=1S/C17H22N2O3S/c1-12(2)14-6-8-15(9-7-14)23(20,21)19-10-4-5-17(19)16-11-13(3)22-18-16/h6-9,11-12,17H,4-5,10H2,1-3H3
• InChI Key: ZKYSIQUEVMZEEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole involves the modulation of ion channel activity. Specifically, this compound has been shown to bind to the transmembrane domain of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By binding to these channels, this compound can modulate their activity, leading to changes in the electrical excitability of neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole depend on the specific application and experimental conditions. In neuroscience, this compound has been shown to modulate the firing properties of neurons, leading to changes in synaptic transmission and plasticity. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, it has been used as a scaffold for the development of compounds with improved pharmacokinetic and pharmacodynamic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole in lab experiments include its well-defined structure, high purity, and availability. This compound can be synthesized in large quantities and is relatively stable under standard laboratory conditions. However, the limitations of using this compound include its potential toxicity and limited solubility in aqueous solutions. Careful handling and storage are necessary to ensure the safety and integrity of this compound.

Future Directions

There are several future directions for the research and development of 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole. These include the development of novel compounds based on this scaffold with improved pharmacological properties, the exploration of its potential applications in other fields, such as infectious diseases and metabolic disorders, and the elucidation of its mechanism of action at the molecular level. Further studies are needed to fully understand the potential of this compound and its derivatives for scientific research and drug discovery.
In conclusion, 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole is a chemical compound with significant potential for scientific research and drug discovery. Its well-defined structure, availability, and potential applications in various fields make it an attractive target for further studies. However, careful handling and storage are necessary to ensure its safety and integrity in laboratory experiments. Future research should focus on the development of novel compounds based on this scaffold and the exploration of its potential applications in other fields.

Synthesis Methods

The synthesis of 3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole involves the reaction of 4-isopropylbenzenesulfonyl chloride with 2-pyrrolidinone, followed by the addition of 5-methylisoxazole. The reaction is carried out in the presence of a base and a solvent, such as dichloromethane or tetrahydrofuran. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-{1-[(4-isopropylphenyl)sulfonyl]-2-pyrrolidinyl}-5-methylisoxazole has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have a modulatory effect on the activity of ion channels, which are involved in the transmission of electrical signals in neurons. In cancer research, it has been studied for its ability to inhibit the growth of cancer cells. In drug discovery, it has been used as a scaffold for the development of novel compounds with improved pharmacological properties.